(6-bromopyridin-2-yl)methanesulfonamide
Overview
Description
(6-bromopyridin-2-yl)methanesulfonamide (6-BrPMSA) is a synthetic organic compound that has been used in various scientific research applications due to its unique properties. It is a brominated derivative of pyridin-2-ylmethanesulfonamide (PMSA) and is a useful tool for studying the effects of bromination on the properties of organic molecules. 6-BrPMSA is a versatile compound that has been used in a wide range of research applications in the fields of biochemistry, physiology, pharmacology, and toxicology.
Scientific Research Applications
(6-bromopyridin-2-yl)methanesulfonamide has been used in a variety of scientific research applications. It has been used as a fluorescent probe for the detection and quantification of DNA and RNA molecules. It has also been used to study the effects of bromination on the properties of organic molecules, such as their solubility and reactivity. This compound has also been used in the study of enzyme-catalyzed reactions, such as the hydrolysis of esters. Finally, this compound has been used to study the structure-activity relationships of drugs and other organic molecules.
Mechanism of Action
The mechanism of action of (6-bromopyridin-2-yl)methanesulfonamide is not completely understood. It is believed that the bromine atom in the this compound molecule interacts with the target molecule, resulting in a conformational change that alters the molecule's properties. This interaction is believed to be the basis for the compound's ability to act as a fluorescent probe for the detection and quantification of DNA and RNA molecules, as well as its ability to affect the properties of other organic molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. In vitro studies have suggested that the compound may have some antimicrobial activity, although this has not been tested in vivo. It has also been suggested that this compound may have some anti-inflammatory and anticoagulant properties, although these effects have not been studied in detail.
Advantages and Limitations for Lab Experiments
The main advantage of (6-bromopyridin-2-yl)methanesulfonamide is its versatility. It can be used in a variety of scientific research applications, such as the detection and quantification of DNA and RNA molecules, the study of enzyme-catalyzed reactions, and the study of structure-activity relationships of drugs and other organic molecules. Additionally, the compound is relatively inexpensive and easy to synthesize.
The main limitation of this compound is that its effects on biochemical and physiological processes are not well understood. Additionally, the compound is not approved for use in humans and should only be used in laboratory experiments.
Future Directions
There are a number of potential future directions for (6-bromopyridin-2-yl)methanesulfonamide. Further research is needed to better understand the biochemical and physiological effects of the compound. Additionally, further research is needed to explore the potential use of this compound as an antimicrobial agent and its potential use in drug development. Finally, further research is needed to explore the potential use of this compound as a fluorescent probe for the detection and quantification of DNA and RNA molecules.
Synthesis Methods
(6-bromopyridin-2-yl)methanesulfonamide can be synthesized using a variety of methods. One of the most common methods is the bromination of PMSA using N-bromosuccinimide (NBS) as a brominating agent. The NBS is added to a solution containing PMSA and a base such as pyridine or triethylamine. The reaction is typically carried out at room temperature and is catalyzed by the base, which facilitates the formation of the this compound product. Other methods for synthesizing this compound include the bromination of PMSA with bromine gas, the use of bromine-containing reagents such as bromoacetaldehyde, and the use of bromination catalysts such as copper or palladium.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (6-bromopyridin-2-yl)methanesulfonamide involves the reaction of 6-bromopyridine-2-carboxylic acid with methanesulfonyl chloride in the presence of a base to form the corresponding sulfonyl chloride intermediate. This intermediate is then reacted with ammonia to yield the final product.", "Starting Materials": [ "6-bromopyridine-2-carboxylic acid", "methanesulfonyl chloride", "base", "ammonia" ], "Reaction": [ "Step 1: 6-bromopyridine-2-carboxylic acid is dissolved in a suitable solvent and a base such as triethylamine is added to the solution.", "Step 2: Methanesulfonyl chloride is added dropwise to the reaction mixture while stirring at a low temperature to form the corresponding sulfonyl chloride intermediate.", "Step 3: The reaction mixture is then warmed to room temperature and stirred for several hours to complete the reaction.", "Step 4: Ammonia gas is bubbled through the reaction mixture to yield the final product, (6-bromopyridin-2-yl)methanesulfonamide.", "Step 5: The product is isolated by filtration, washed with a suitable solvent, and dried under vacuum." ] } | |
CAS RN |
1862857-09-7 |
Molecular Formula |
C6H7BrN2O2S |
Molecular Weight |
251.1 |
Purity |
95 |
Origin of Product |
United States |
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